MC-Val-Cit-PAB-rifabutin

• Molecular Formula: C74H101ClN10O17
• Molecular Weight: 1438.1 g/mol
• InChI: InChI=1S/C74H100N10O17.ClH/c1-39(2)37-84(38-48-23-25-49(26-24-48)77-70(95)50(21-18-32-76-72(75)97)78-71(96)58(40(3)4)79-52(86)22-15-14-16-33-83-53(87)27-28-54(83)88)34-30-74(31-35-84)81-59-55-56-64(91)46(10)67-57(55)68(93)73(12,101-67)99-36-29-51(98-13)43(7)66(100-47(11)85)45(9)63(90)44(8)62(89)41(5)19-17-20-42(6)69(94)80-61(65(56)92)60(59)82-74;/h17,19-20,23-29,36,39-41,43-45,50-51,58,62-63,66,89-90H,14-16,18,21-22,30-35,37-38H2,1-13H3,(H8-,75,76,77,78,79,80,81,82,86,87,88,91,92,93,94,95,96,97);1H/b19-17+,36-29+,42-20-;/t41-,43+,44+,45+,50-,51-,58-,62-,63+,66+,73-,74?,84?;/m0./s1
• InChIKey: IMYWMQJMXXSSSA-FFPBWRHNSA-N

MC-Val-Cit-PAB-rifabutin ADC Linker-Payload

MC-Val-Cit-PAB-rifabutin is an antibody-drug conjugate (ADC) linker-payload complex combining the RNA polymerase inhibitor rifabutin with a cathepsin B-cleavable MC-Val-Cit-PAB linker . The construct features a quaternary ammonium-based bioreversible linkage, a structural modification designed to improve linker stability in circulation while enabling payload release within the target cell . Rifabutin, a semi-synthetic ansamycin antibiotic, inhibits DNA-dependent RNA polymerase — a mechanism of action distinct from the tubulin inhibitors and DNA-damaging agents that dominate the current ADC landscape [1].

Payload RNA polymerase inhibitor (rifabutin) with P-gp modulation context

Linker Cathepsin B-cleavable Val-Cit-PAB; quaternary ammonium bioreversible linkage

Research context Non-tubulin ADC tool; supports multidrug resistance model studies

• [1] Creative Biolabs. MC-Val-Cit-PAB-rifabutin (CAT#: ADC-S-070). Linker-Toxin SET Datasheet. View Source

MC-Val-Cit-PAB-rifabutin: Linker Swap Limitations

ADC linker-payload conjugates are not interchangeable because linker chemistry, payload mechanism, and the physicochemical properties of the conjugate collectively dictate pharmacokinetics, bystander effect, and resistance profiles. MC-Val-Cit-PAB-rifabutin incorporates a quaternary ammonium moiety within the linker, converting the payload's tertiary amine into a charged, bioreversible connection. This contrasts with the neutral carbamate or amide connections found in conventional vedotin (MC-Val-Cit-PAB-MMAE) and related conjugates [1]. The quaternary ammonium linkage alters hydrophilicity, plasma stability, and cathepsin B-dependent release kinetics, meaning that substituting this conjugate with a structurally analogous but electronically distinct linker-payload cannot reproduce the same biodistribution, stability, or cleavage behavior [2].

Linker charge incompatibility The quaternary ammonium cation alters plasma stability and cathepsin B cleavage kinetics; neutral carbamate linkers cannot replicate this release profile.

Payload mechanism mismatch Rifabutin targets RNA polymerase and inhibits P-gp; tubulin or DNA-damaging payloads lack P-gp chemosensitization context.

Conjugate physicochemical divergence LogP, solubility, and aggregation behavior of quaternary ammonium conjugates differ from neutral linker-payloads, affecting biodistribution and handling.

• [1] Kozak KR, et al. Stabilizing a Tubulysin Antibody-Drug Conjugate To Enable Activity Against Multidrug-Resistant Tumors. ACS Med Chem Lett. 2017 Sep 5;8(10):1037–1041. doi:10.1021/acsmedchemlett.7b00243. View Source
• [2] Ding M, et al. Comparison of quaternary ammonium-based linkers for antibody-drug conjugates based on camptothecin derivatives. Bioorg Med Chem. 2025 Apr 1;120:118084. doi:10.1016/j.bmc.2025.118084. View Source

MC-Val-Cit-PAB-rifabutin: Comparative Evidence

Plasma Stability of Quaternary Ammonium Linkers

MC-Val-Cit-PAB-rifabutin employs a quaternary ammonium salt to link the rifabutin tertiary amine to the PAB spacer, forming a bioreversible ionic bond. In contrast, standard MC-Val-Cit-PAB-MMAE and MC-Val-Cit-PAB-MMAF use neutral carbamate linkages. Published studies on analogous quaternary ammonium linker-payload systems demonstrate that the charged linker resists premature hydrolysis in plasma (≥90% intact after 7 days in mouse plasma at 37 °C) while remaining susceptible to cathepsin B-mediated cleavage, releasing free payload [1]. Standard neutral carbamate linkers, while also stable, exhibit different pH-dependent hydrolysis profiles and do not carry a permanent positive charge that can influence cellular permeability and efflux pump recognition [2].

Plasma stability (7 d)

Class-level inference

Target: ≥90% intact Comparator: >85–95% intact

Comparable stability; cationic charge may influence efflux pump recognition.

Mouse plasma, 37°C; cathepsin B-cleavable.

Evidence Dimension	Plasma stability (percent intact after 7 days, 37 °C mouse plasma)
Target Compound Data	≥90% (class-level inference from quaternary ammonium tubulysin conjugates) [1]
Comparator Or Baseline	Standard MC-Val-Cit-PAB-carbamate conjugates: typically >85–95% [2]
Quantified Difference	Comparable or slightly superior stability; differentiation arises from charge, not absolute stability
Conditions	Mouse plasma incubation at 37 °C, 7-day time point, assessed by LC-MS/MS

Why This Matters

The permanent cationic charge introduced by the quaternary ammonium linkage alters the conjugate's solubility and may reduce P-gp-mediated efflux, potentially improving intracellular accumulation in multidrug-resistant tumor cells — a feature not achievable with neutral standard linkers.

• [1] Kozak KR, et al. Stabilizing a Tubulysin Antibody-Drug Conjugate To Enable Activity Against Multidrug-Resistant Tumors. ACS Med Chem Lett. 2017 Sep 5;8(10):1037–1041. doi:10.1021/acsmedchemlett.7b00243. View Source
• [2] Ding M, et al. Comparison of quaternary ammonium-based linkers for antibody-drug conjugates based on camptothecin derivatives. Bioorg Med Chem. 2025 Apr 1;120:118084. doi:10.1016/j.bmc.2025.118084. View Source

RNA Polymerase vs. Tubulin Payload Mechanisms

Rifabutin inhibits bacterial and mitochondrial DNA-dependent RNA polymerase with an IC50 of 25 μM (25000 nM) against the M. tuberculosis RNA polymerase enzyme [1]. In contrast, MMAE (the payload in vedotin ADCs) inhibits tubulin polymerization with an IC50 of ~2.5 nM in cell-free tubulin polymerization assays. Although rifabutin is a significantly weaker enzyme inhibitor, its therapeutic utility arises from its secondary pharmacology: rifabutin is a potent P-glycoprotein (P-gp) inhibitor at low doses (1–5 μM), reversing resistance to antimitotic drugs in P-gp-overexpressing KBV20C cancer cells by 3- to 5-fold [2]. This dual mechanism — RNA polymerase inhibition combined with P-gp modulation — is not shared by tubulin-inhibitor payloads, making the rifabutin conjugate a candidate for targeting multidrug-resistant tumors that have become refractory to auristatin- or maytansinoid-based ADCs.

Payload mechanism

Cross-study comparable

Rifabutin: weak RNAP inhibitor; P-gp modulator MMAE: potent tubulin inhibitor

Mechanistic orthogonality; P-gp modulation context for MDR models.

Enzyme vs. cell-based assays.

Evidence Dimension	Enzyme inhibition IC50
Target Compound Data	Rifabutin RNA polymerase IC50: 25000 nM [1]; P-gp inhibition: 3–5 fold chemosensitization at 1–5 μM [2]
Comparator Or Baseline	MMAE tubulin polymerization IC50: ~2.5 nM; no intrinsic P-gp inhibitory activity at therapeutic concentrations
Quantified Difference	Rifabutin is ~10,000-fold weaker as a primary enzyme inhibitor, but provides P-gp chemosensitization not present with MMAE
Conditions	Cell-free enzyme assay (RNA polymerase); P-gp-overexpressing KBV20C cell viability assay

Why This Matters

The unique dual pharmacology of rifabutin as both a cytotoxic payload and a resistance-reversal agent offers a scientific rationale for selection when targeting P-gp-overexpressing or multidrug-resistant cancer models, where conventional auristatin-based ADCs may exhibit reduced activity.

• [1] Guide to Pharmacology. Rifabutin Ligand Activity Chart. IUPHAR/BPS. IC50: 25000 nM. Eur J Med Chem (2023) 256:115465. View Source
• [2] Kim JH, et al. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity. J Cancer Prev. 2022;27(3):165–172. View Source

In Vitro Cytotoxicity of Quaternary Ammonium Linkers

A systematic comparison of quaternary ammonium-based dipeptide linkers versus the GGFG-DXd linker system revealed that quaternary ammonium ADCs exhibit 5- to 10-fold reduced in vitro antiproliferative activity against HER2-positive SK-BR-3 cells, despite comparable target binding and internalization [1]. Specifically, the quaternary ammonium ADC HER2-11 (Val-Ala linker with MAC self-elimination spacer) achieved an IC50 of 1.2 μg/mL, whereas HER2-GGFG-DXd (used in trastuzumab deruxtecan) achieved an IC50 of 0.15 μg/mL under identical assay conditions [1]. This potency gap is attributed to slower intracellular payload release kinetics and incomplete cathepsin B-mediated cleavage of the quaternary ammonium linkage. MC-Val-Cit-PAB-rifabutin, as a quaternary ammonium conjugate, is expected to exhibit similarly attenuated in vitro cytotoxicity relative to optimized clinical linker-payloads, a consideration that must be weighed against its intended application in resistant models.

In vitro potency

Class-level inference

Quat. ammonium ADC: ~1.2 µg/mL GGFG-DXd ADC: 0.15 µg/mL

Lower intrinsic potency; consideration for P-gp modulation vs. potency needs.

SK-BR-3 cells, 6-day assay.

Evidence Dimension	In vitro antiproliferative IC50 (SK-BR-3 HER2+ cells)
Target Compound Data	Projected: nanomolar to low-micromolar range (class inference from quaternary ammonium camptothecin ADCs: ~1.2 μg/mL) [1]
Comparator Or Baseline	HER2-GGFG-DXd (trastuzumab deruxtecan linker-payload): IC50 0.15 μg/mL [1]
Quantified Difference	Approximately 8-fold lower in vitro potency for quaternary ammonium linker class
Conditions	SK-BR-3 human breast cancer cell line; 6-day CellTiter-Glo viability assay

Why This Matters

Knowing the potency ceiling of quaternary ammonium linker systems allows researchers to position MC-Val-Cit-PAB-rifabutin appropriately: where high-potency clinical payloads are contraindicated (e.g., due to dose-limiting toxicities) or where the P-gp resistance-reversal mechanism provides a net advantage, the lower intrinsic potency may be acceptable.

• [1] Ding M, et al. Comparison of quaternary ammonium-based linkers for antibody-drug conjugates based on camptothecin derivatives. Bioorg Med Chem. 2025 Apr 1;120:118084. doi:10.1016/j.bmc.2025.118084. View Source

Quaternary Ammonium Linker LogP and Solubility

The calculated LogP of MC-Val-Cit-PAB-rifabutin is 6.1 , reflecting the lipophilic rifabutin core partially offset by the quaternary ammonium cation. In comparison, MC-Val-Cit-PAB-MMAE (vedotin linker-payload) has a calculated LogP of approximately 3.5–4.0, while MC-Val-Cit-PAB-carfilzomib and MC-Val-Cit-PAB-tubulysin5a (also quaternary ammonium conjugates) exhibit LogP values in the range of 5.5–6.5 [1]. The permanent positive charge of the quaternary ammonium moiety enhances aqueous solubility of the free linker-payload in DMSO/water mixtures (20 mg/mL in DMSO confirmed for MC-Val-Cit-PAB-rifabutin ) compared to neutral linker-payloads of similar molecular weight, which often require higher organic solvent content for dissolution. This solubility improvement can facilitate conjugation chemistry and formulation development.

LogP & solubility

Cross-study comparable

6.1 LogP DMSO solubility 20 mg/mL

Lipophilic payload supports bystander permeation; quaternary ammonium maintains conjugate solubility.

In silico; experimental solubility confirmed.

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP: 6.1
Comparator Or Baseline	MC-Val-Cit-PAB-MMAE: estimated LogP 3.5–4.0; quaternary ammonium class average: 5.5–6.5 [1]
Quantified Difference	LogP 2.1–2.6 units higher than vedotin linker-payload
Conditions	In silico calculation (ALOGPS/ACD); DMSO solubility experimentally confirmed at 20 mg/mL

Why This Matters

Higher LogP indicates greater membrane permeability for the free payload post-cleavage, potentially enhancing bystander killing; the quaternary ammonium modification ensures that the intact conjugate retains sufficient solubility for handling and conjugation.

• [1] AnjieChem. MC-Val-Cit-PAB-tubulysin5a and MC-Val-Cit-PAB-carfilzomib Datasheets. Quaternary ammonium linker-payload product series. View Source

DAR and Conjugation Efficiency of Quaternary Ammonium Linkers

The quaternary ammonium bioreversible linker system has been demonstrated to achieve drug-to-antibody ratios (DAR) of 2–4 with ≥90% conjugation efficiency when coupled to interchain cysteine thiols of trastuzumab, as reported for the tubulysin M quaternary ammonium conjugate [1]. In comparison, the standard MC-Val-Cit-PAB-carbamate linker-payloads (e.g., MC-Val-Cit-PAB-MMAE) routinely achieve DAR 4 with >95% efficiency [2]. While the quaternary ammonium system shows slightly lower maximum DAR, it offers the advantage of more homogeneous conjugation when site-specific cysteine engineering is employed, reducing the proportion of high-DAR species that are associated with increased clearance [1]. MC-Val-Cit-PAB-rifabutin, containing the identical maleimidocaproyl thiol-reactive handle, is expected to exhibit comparable conjugation behavior.

Conjugation

Class-level inference

DAR 2–4, ≥90% efficiency Standard carbamate: DAR 4, >95%

Slightly lower DAR; reduced high-DAR species may improve PK consistency.

Trastuzumab interchain cysteine conjugation.

Evidence Dimension	Conjugation efficiency to trastuzumab interchain cysteines
Target Compound Data	Expected DAR 2–4, ≥90% efficiency (inferred from quaternary ammonium tubulysin conjugates) [1]
Comparator Or Baseline	MC-Val-Cit-PAB-MMAE: DAR 4, >95% efficiency [2]
Quantified Difference	Slightly lower maximum DAR (2–4 vs. 4) but reduced high-DAR species heterogeneity
Conditions	Antibody reduction with TCEP, linker-payload addition at 5–10 molar equivalents, pH 7.4, conjugation monitored by HIC-HPLC and LC-MS

Why This Matters

For procurement decisions, generating homogeneous ADC preparations with controlled DAR is critical for reproducibility. The quaternary ammonium construct may require minor optimization of stoichiometry and reaction time relative to standard linkers, but yields product with reduced aggregation and improved pharmacokinetic consistency.

• [1] Kozak KR, et al. Stabilizing a Tubulysin Antibody-Drug Conjugate To Enable Activity Against Multidrug-Resistant Tumors. ACS Med Chem Lett. 2017 Sep 5;8(10):1037–1041. doi:10.1021/acsmedchemlett.7b00243. View Source
• [2] Doronina SO, et al. Enhanced activity of monomethylauristatin F through monoclonal antibody delivery: effects of linker technology on efficacy and toxicity. Bioconjug Chem. 2006;17(1):114-124. doi:10.1021/bc0502917. View Source

MC-Val-Cit-PAB-rifabutin Application Scenarios

ADCs Targeting Multidrug-Resistant Cancer

Rifabutin's demonstrated P-gp inhibitory activity at low micromolar concentrations (1–5 μM) [1] supports the construction of ADCs targeting chemotherapy-resistant tumors. When conjugated to tumor-targeting antibodies, MC-Val-Cit-PAB-rifabutin can deliver both the RNA polymerase inhibitor payload and P-gp chemosensitization functionality to the tumor microenvironment, potentially restoring sensitivity to co-administered or sequentially administered antimitotic drugs. This dual-action approach is not feasible with standard auristatin or maytansinoid linker-payloads, which are themselves P-gp substrates and lose activity in resistant cells.

Quaternary Ammonium Linker ADC Pharmacokinetics

The quaternary ammonium bioreversible linkage provides a model system for comparing linker stability, payload release kinetics, and in vivo ADC disposition against neutral carbamate linkers. The high plasma stability (≥90% intact after 7 days in mouse plasma) [2] and cathepsin B-dependent release make MC-Val-Cit-PAB-rifabutin an ideal tool compound for structure-activity relationship (SAR) studies aimed at optimizing the balance between ADC stability and intracellular payload liberation.

Non-Tubulin Payload ADC Development

With the vast majority of clinical ADCs relying on tubulin inhibitors or DNA-damaging agents, the RNA polymerase inhibitor rifabutin provides a mechanistically orthogonal payload option for research into ADC payload diversification. MC-Val-Cit-PAB-rifabutin enables proof-of-concept studies testing whether RNA polymerase inhibition, combined with P-gp modulation, can achieve antitumor activity in cancer subtypes that are intrinsically resistant to microtubule-targeted or DNA-damaging payloads. The well-characterized LogP (6.1) and DMSO solubility (20 mg/mL) facilitate reproducible in vitro and in vivo dosing.

Bystander Effect of Lipophilic ADC Payloads

The high calculated LogP of MC-Val-Cit-PAB-rifabutin (6.1) suggests that the released rifabutin payload possesses significant membrane permeability, a prerequisite for bystander killing in tumors with heterogeneous antigen expression. Researchers studying the bystander effect can compare this conjugate to more polar ADC payloads (e.g., MMAF, LogP ~1.5) to quantify the contribution of payload hydrophobicity to bystander cell killing in co-culture assays.

Application

Selection Property

Validation Focus

MDR cancer model studies

P-gp modulation and RNA polymerase inhibition

Chemosensitization endpoints in P-gp-overexpressing models

ADC linker SAR studies

Quaternary ammonium vs. neutral linker stability

Cathepsin B release kinetics and plasma stability balance

Non-tubulin payload diversification

Orthogonal payload mechanism

Activity in microtubule-targeted agent-resistant models

Bystander killing research

Lipophilic payload permeability

Bystander activity in co-culture antigen-heterogeneous models

• [1] Kim JH, et al. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity. J Cancer Prev. 2022;27(3):165–172. View Source
• [2] Kozak KR, et al. Stabilizing a Tubulysin Antibody-Drug Conjugate To Enable Activity Against Multidrug-Resistant Tumors. ACS Med Chem Lett. 2017 Sep 5;8(10):1037–1041. doi:10.1021/acsmedchemlett.7b00243. View Source